Cas no 1956382-45-8 (4-Thiomorpholinecarboxylic acid, 1-[(2,2,2-trifluoroacetyl)imino]-, 1,1-dimethylethyl ester, 1-oxide)

• Product Name: 4-Thiomorpholinecarboxylic acid, 1-[(2,2,2-trifluoroacetyl)imino]-, 1,1-dimethylethyl ester, 1-oxide
• CAS No: 1956382-45-8
• MF: C₁₁H₁₇F₃N₂O₄S
• MW: 330.323892354965
• CID: 5163050
• Update Time: 2025-10-30

4-Thiomorpholinecarboxylic acid, 1-[(2,2,2-trifluoroacetyl)imino]-, 1,1-dimethylethyl ester, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinecarboxylic acid, 1-[(2,2,2-trifluoroacetyl)imino]-, 1,1-dimethylethyl ester, 1-oxide

• Inchi： 1S/C11H17F3N2O4S/c1-10(2,3)20-9(18)16-4-6-21(19,7-5-16)15-8(17)11(12,13)14/h4-7H2,1-3H3
• InChI Key： FXBCIPZSIYCMDY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCS(=O)(=NC(C(F)(F)F)=O)CC1

Additional information on 4-Thiomorpholinecarboxylic acid, 1-[(2,2,2-trifluoroacetyl)imino]-, 1,1-dimethylethyl ester, 1-oxide

4-Thiomorpholinecarboxylic Acid, 1-[(2,2,2-Trifluoroacetyl)Imino]-, 1,1-Dimethylethyl Ester, 1-Oxide (CAS No. 1956382-45-8)

The compound 4-Thiomorpholinecarboxylic Acid, specifically the derivative 1-[(2,2,2-Trifluoroacetyl)Imino]-, 1,1-Dimethylethyl Ester, and its 1-Oxide form (CAS No. 1956382-45-8), is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced material synthesis.

The molecular structure of this compound is characterized by a thiomorpholine ring system, which serves as the backbone for the carboxylic acid group. The presence of the trifluoroacetyl imino group introduces significant electronic and steric effects, enhancing the compound's reactivity and selectivity in various chemical reactions. Additionally, the dimethylethyl ester group contributes to solubility properties, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of thiomorpholine derivatives in medicinal chemistry. The incorporation of trifluoroacetyl groups has been shown to improve pharmacokinetic profiles by enhancing metabolic stability and bioavailability. Furthermore, the ester functionality allows for controlled release mechanisms in drug delivery systems, making this compound a valuable candidate for targeted therapies.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and imine formation reactions. The use of advanced catalytic systems has enabled researchers to optimize reaction conditions, ensuring high yields and purity levels. The oxidation state of the compound (as indicated by the "oxide" suffix) plays a critical role in determining its redox properties and reactivity in subsequent transformations.

The application of this compound extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs), where its ability to facilitate charge transport has been demonstrated.

Moreover, the trifluoroacetyl group imparts significant fluorine-based interactions that can be exploited in supramolecular chemistry. This feature has led to investigations into its use as a building block for self-assembling structures and stimuli-responsive materials.

In conclusion, the compound CAS No. 1956382-45-8 represents a cutting-edge advancement in organic synthesis with diverse applications across multiple disciplines. Its structural complexity and functional versatility position it as a key player in both academic research and industrial development.